(Z)-(2,3-14C2)But-2-enedioic acid
Description
“(Z)-(2,3-14C2)But-2-enedioic acid” is also known as Maleic acid or cis-butenedioic acid . It is an organic compound that is a dicarboxylic acid, a molecule with two carboxyl groups . Its chemical formula is HO2CCH=CHCO2H .
Synthesis Analysis
The synthesis of a similar compound, (Z)-but-2-enedioic acid bis-(2,2-dimethyl-propyl) ester, involves the reaction of maleic anhydride with neopentyl alcohol in the presence of p-toluene sulfonic acid . The reaction mixture is heated to 110 °C for 12 hours, and the water generated is removed via a Dean and Stark apparatus .Molecular Structure Analysis
The molecular structure of “(Z)-(2,3-14C2)But-2-enedioic acid” can be represented by the formula C8H12O4 . The IUPAC Standard InChI is InChI=1S/C8H12O4/c1-3-11-7(9)5-6-8(10)12-4-2/h5-6H,3-4H2,1-2H3/b6-5- .properties
IUPAC Name |
(Z)-(2,3-14C2)but-2-enedioic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4O4/c5-3(6)1-2-4(7)8/h1-2H,(H,5,6)(H,7,8)/b2-1-/i1+2,2+2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZCYOOQTPOCHFL-YWNKZVFDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=CC(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[14CH](=[14CH]\C(=O)O)\C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
120.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-(2,3-14C2)But-2-enedioic acid | |
Synthesis routes and methods
Procedure details
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